![molecular formula C17H19ClN2O3 B2647438 2-(4-chlorophenyl)-2-oxoethyl 3-(3,5-dimethyl-1H-pyrazol-1-yl)butanoate CAS No. 883299-45-4](/img/structure/B2647438.png)
2-(4-chlorophenyl)-2-oxoethyl 3-(3,5-dimethyl-1H-pyrazol-1-yl)butanoate
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Description
2-(4-chlorophenyl)-2-oxoethyl 3-(3,5-dimethyl-1H-pyrazol-1-yl)butanoate is a chemical compound that has gained attention in the scientific community due to its potential use in various applications.
Scientific Research Applications
Chemical Synthesis and Characterization Research on compounds with similar structures to 2-(4-chlorophenyl)-2-oxoethyl 3-(3,5-dimethyl-1H-pyrazol-1-yl)butanoate involves the synthesis and detailed characterization of these molecules. For instance, studies on the synthesis of pyrazolines and pyrazole derivatives highlight the methodologies for creating such compounds, exploring their chemical properties, and characterizing them through various spectroscopic techniques (Hasan et al., 2011), (Hote & Lokhande, 2014). These processes are crucial for advancing the understanding of such compounds and laying the groundwork for further applications in various scientific fields.
Material Science and Catalysis In the realm of material science and catalysis, compounds bearing chlorophenyl and pyrazolyl groups have been explored for their potential as catalysts or in material synthesis. For example, the use of certain pyrazole derivatives in the synthesis of novel materials or as catalysts in organic reactions demonstrates the versatility and importance of these compounds in enhancing reaction efficiencies and creating new materials with desirable properties (Ainooson et al., 2011).
Pharmaceutical and Medicinal Chemistry In pharmaceutical and medicinal chemistry, the structural motifs present in this compound are significant. Compounds with similar structures have been investigated for their potential biological activities, including antimicrobial, anticancer, and anti-inflammatory properties. Research into these areas aims to discover new therapeutic agents by exploring the biological activities associated with these chemical structures (Hafez et al., 2016).
Optoelectronics and Fluorescent Materials Compounds containing pyrazole derivatives have also been studied for their optoelectronic properties and potential use in fluorescent materials. The synthesis and characterization of such compounds, including their fluorescent behavior, are key areas of research that could lead to applications in sensors, displays, and other optoelectronic devices (Wang et al., 2006).
properties
IUPAC Name |
[2-(4-chlorophenyl)-2-oxoethyl] 3-(3,5-dimethylpyrazol-1-yl)butanoate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H19ClN2O3/c1-11-8-12(2)20(19-11)13(3)9-17(22)23-10-16(21)14-4-6-15(18)7-5-14/h4-8,13H,9-10H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QVLZDFWSBPRXOM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=NN1C(C)CC(=O)OCC(=O)C2=CC=C(C=C2)Cl)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H19ClN2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
334.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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